2-Ethoxy-4-{[(prop-2-en-1-yl)amino]methyl}phenol hydrochloride

• IUPAC Name: 2-ethoxy-4-[(prop-2-enylamino)methyl]phenol;hydrochloride
• InChI: InChI=1S/C12H17NO2.ClH/c1-3-7-13-9-10-5-6-11(14)12(8-10)15-4-2;/h3,5-6,8,13-14H,1,4,7,9H2,2H3;1H
• InChI Key: HIBSLDGMQCDBJC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)CNCC=C)O.Cl
• Molecular Formula: C12H18ClNO2
• Molecular Weight: 243.73 g/mol

Description

2-Ethoxy-4-{[(prop-2-en-1-yl)amino]methyl}phenol hydrochloride, also known as 2-EAMPH, is a compound that is used in a wide range of scientific research applications. It is a derivative of phenol, an organic compound that is widely used in the pharmaceutical and chemical industries. 2-EAMPH is a colorless solid that is soluble in water, ethanol, and other polar solvents. This compound has been studied for its potential applications in biochemistry and physiology, as well as its use in laboratory experiments.

Scientific Research Applications

Biological Target Modification via Alkyne Tag

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Benzylic Position Reactions

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Pharmacophore Design and Optimization

Mechanism of Action

Target of Action

It is suggested that when appended to a ligand or pharmacophore through its pegylated amine linker, this compound allows for uv light-induced covalent modification of a biological target .

Mode of Action

It is known to interact with its targets through a UV light-induced covalent modification . This suggests that the compound may be involved in photochemical reactions, possibly leading to changes in the target molecule.

Biochemical Pathways

Given its potential for uv light-induced covalent modification of biological targets , it may be involved in pathways where such modifications have significant downstream effects.

Result of Action

Its ability to induce covalent modifications in biological targets upon uv light exposure suggests that it could potentially alter the function of these targets, leading to observable cellular effects.